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Compound of Interest

Compound Name: L-Lysine-15N dihydrochloride

Cat. No.: B15554396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of L-

Lysine-¹⁵N dihydrochloride, a non-hazardous, isotopically labeled amino acid. Adherence to

these procedures is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance.

I. Core Safety & Handling Principles
While L-Lysine-¹⁵N dihydrochloride is not classified as a hazardous substance, proper

laboratory hygiene and safety practices are paramount.[1][2][3] Always handle the compound in

a well-ventilated area and wear appropriate personal protective equipment (PPE), including

safety glasses, gloves, and a lab coat. In case of a spill, avoid generating dust, take up the

material mechanically, and place it in a suitable container for disposal.[4]

II. Disposal Protocol
The primary method for the disposal of L-Lysine-¹⁵N dihydrochloride is through an approved

waste disposal plant.[2] It is crucial to consult with your institution's environmental health and

safety (EHS) department for specific local and national regulations.

Step-by-Step Disposal Procedure:

Containerization:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15554396?utm_src=pdf-interest
https://www.carlroth.com/medias/SDB-2085-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ5Mzd8YXBwbGljYXRpb24vcGRmfGFESmhMMmhrTUM4NU1UZzBNRFV4T1RVek5qazBMMU5FUWw4eU1EZzFYMDFVWDBWT0xuQmtaZ3w5Y2MwZDk4MmMwNzk4OWE5ZWQ3M2FkNWI5MWE2NmFkMGNhY2FjMjhhZTc5OTVmNWNjY2MyYTM1Nzc1NWEyOTYw
https://www.fishersci.com/store/msds?partNumber=AC413360250&countryCode=US&language=en
https://www.merckmillipore.com/Web-AT-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-4400&DocumentType=MSD&DocumentId=D45741_SDS_IE_EN.PDF&DocumentUID=289043390&Language=EN&Country=IE&Origin=PDP
https://www.carlroth.com/medias/SDB-1700-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDczMjJ8YXBwbGljYXRpb24vcGRmfGFHTmtMMmhrWlM4NU1UZzBNRE01T1RZd05qQTJMMU5FUWw4eE56QXdYMGRDWDBWT0xuQmtaZ3xmZjg4YjM2NzkwYTRmMDcyYzdmMWU3MzIyMzUyOTRjYWIyYmY3YWEyYThmZDI4OGRmNDJkOTE4Y2VlNDcxMDZl
https://www.fishersci.com/store/msds?partNumber=AC413360250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place waste L-Lysine-¹⁵N dihydrochloride in a clearly labeled, sealed container.

Original containers are suitable for disposal.

Handle uncleaned, empty containers as you would the product itself.

Labeling:

Clearly label the waste container with the full chemical name: "L-Lysine-¹⁵N

dihydrochloride".

Include any relevant hazard information (though none is expected for this compound).

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials, such as strong oxidizers.[4]

Keep the container in a dry place.[5]

Waste Collection:

Arrange for collection by your institution's licensed chemical waste disposal service.

Do not mix with other waste streams unless explicitly approved by your EHS department.

Important Considerations:

Do Not Dispose Down the Drain: Prevent the entry of L-Lysine-¹⁵N dihydrochloride into

drains, surface water, or ground water.[1][4]

Spill Residues: Any materials used to clean up spills (e.g., absorbent pads, wipes) should

also be placed in the designated waste container.

III. Quantitative Data Summary
Safety data sheets for L-Lysine-¹⁵N dihydrochloride and its analogues do not typically provide

extensive quantitative data relevant to disposal. The key takeaway is its classification as a non-

hazardous substance.
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Parameter Value Source

GHS Hazard Classification
Not a hazardous substance or

mixture
[6][3]

Aquatic Toxicity
Data not available; avoid

release to the environment
[1][4]

IV. Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of L-Lysine-¹⁵N dihydrochloride.
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Start: L-Lysine-15N Dihydrochloride Waste

Step 1: Containerization & Labeling

Step 2: Segregation & Storage

Step 3: Consultation & Documentation

Step 4: Disposal Path

Final Disposition

Unused or Waste
L-Lysine-15N Dihydrochloride

Place in a sealed, non-reactive container.
Label clearly with chemical name.

Store in a designated chemical waste area.
Segregate from incompatible materials.

Consult institutional EHS for specific guidelines.
Complete waste disposal forms.

Is the waste in a properly labeled
and sealed container?

Arrange for pickup by an
approved chemical waste contractor.

Yes

Return to Step 1:
Properly containerize and label.

No

Click to download full resolution via product page

Caption: Disposal workflow for L-Lysine-¹⁵N dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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